3-(Furan-2-yl)-6-(pyridin-3-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 3-(furan-2-yl)-6-pyridin-3-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C16H9N3O4/c20-16(21)10-7-11(9-3-1-5-17-8-9)18-15-13(10)14(19-23-15)12-4-2-6-22-12/h1-8H,(H,20,21)
• InChI Key: PPBLLKPUQCLBSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC3=C(C(=C2)C(=O)O)C(=NO3)C4=CC=CO4
• Molecular Formula: C16H9N3O4
• Molecular Weight: 307.26 g/mol

Description

3-(Furan-2-yl)-6-(pyridin-3-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid, also known as FPBA, is a heterocyclic compound that has recently gained attention in the scientific community due to its potential applications in various research fields. FPBA is a derivative of oxazolo[5,4-b]pyridine and has been shown to exhibit a range of biological activities, making it a promising candidate for further research.

Scientific Research Applications

Synthetic Pathways and Libraries

A variety of fused pyridine-4-carboxylic acids, which include structures related to 3-(Furan-2-yl)-6-(pyridin-3-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid, have been synthesized through Combes-type reactions of acyl pyruvates with electron-rich amino heterocycles. These compounds are part of a library that also supports standard combinatorial transformations like amide coupling and esterification, expanding their applicability in various chemical syntheses (Volochnyuk et al., 2010).

Heterocyclic Derivatives

The compound's structure is conducive to forming pyrrolinotriazine and oxazolopyrimidine derivatives, showcasing its utility in constructing complex heterocyclic systems. These transformations underscore the versatility of such compounds in synthetic organic chemistry, potentially leading to new therapeutic agents or materials with unique properties (Abou-Elmagd & Hashem, 2012).

Antimicrobial Applications

Certain derivatives of 3-(Furan-2-yl)-6-(pyridin-3-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid, particularly those incorporating thiazolidinone frameworks, have been synthesized and demonstrated notable antibacterial and antifungal activities. This suggests potential applications of these compounds in developing new antimicrobial agents (Sodha et al., 2003).

Novel Heterocyclic Systems

Research has led to the synthesis of new heterocyclic systems, such as pyrido[3′,2′:4,5]furo[3,2-d][1,2,4]triazolo[4,3-a]pyrimidin-7(8)-ones, starting from ethyl 1-aminofuro[2,3-b]pyridine-2-carboxylates. This indicates the foundational role that compounds like 3-(Furan-2-yl)-6-(pyridin-3-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid can play in accessing new molecular scaffolds with potential pharmaceutical relevance (Sirakanyan et al., 2016).